![molecular formula C14H18N2O4 B7587233 N-(2,3-dihydro-1,4-benzodioxin-6-ylmethyl)-4-hydroxypyrrolidine-2-carboxamide](/img/structure/B7587233.png)
N-(2,3-dihydro-1,4-benzodioxin-6-ylmethyl)-4-hydroxypyrrolidine-2-carboxamide
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Overview
Description
N-(2,3-dihydro-1,4-benzodioxin-6-ylmethyl)-4-hydroxypyrrolidine-2-carboxamide, also known as DBH, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound has shown promising results in various studies, particularly in the field of neuroscience, where it has been found to modulate the release of neurotransmitters and improve cognitive function.
Scientific Research Applications
N-(2,3-dihydro-1,4-benzodioxin-6-ylmethyl)-4-hydroxypyrrolidine-2-carboxamide has been extensively studied for its potential applications in scientific research. One of the most promising areas of research is in the field of neuroscience, where this compound has been found to modulate the release of neurotransmitters such as dopamine, norepinephrine, and serotonin. This modulation has been shown to improve cognitive function, particularly in the areas of learning and memory.
Mechanism of Action
The exact mechanism of action of N-(2,3-dihydro-1,4-benzodioxin-6-ylmethyl)-4-hydroxypyrrolidine-2-carboxamide is not fully understood, but it is believed to act as a modulator of neurotransmitter release by binding to presynaptic receptors. This compound has been shown to increase the release of dopamine, norepinephrine, and serotonin, which are all important neurotransmitters involved in cognitive function.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In addition to modulating neurotransmitter release, this compound has been found to increase levels of brain-derived neurotrophic factor (BDNF), a protein that plays a key role in the growth and survival of neurons. This compound has also been shown to have antioxidant properties, which may help protect neurons from oxidative stress and damage.
Advantages and Limitations for Lab Experiments
One of the major advantages of N-(2,3-dihydro-1,4-benzodioxin-6-ylmethyl)-4-hydroxypyrrolidine-2-carboxamide for lab experiments is its ability to modulate neurotransmitter release, which makes it a useful tool for studying the role of neurotransmitters in various physiological and pathological conditions. However, one of the limitations of this compound is its relatively short half-life, which may make it difficult to use in certain experiments.
Future Directions
There are a number of potential future directions for research on N-(2,3-dihydro-1,4-benzodioxin-6-ylmethyl)-4-hydroxypyrrolidine-2-carboxamide. One area of interest is in the development of new drugs that target the same neurotransmitter systems as this compound. Another potential direction is in the development of new synthesis methods for this compound that are more efficient and cost-effective. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in various fields of research.
Synthesis Methods
The synthesis of N-(2,3-dihydro-1,4-benzodioxin-6-ylmethyl)-4-hydroxypyrrolidine-2-carboxamide involves the reaction of 6-(chloromethyl)-1,3-benzodioxole with 4-hydroxypyrrolidine-2-carboxylic acid. The reaction is carried out in the presence of a base and a solvent, typically DMF or DMSO, at elevated temperatures. The resulting product is then purified using chromatography techniques to obtain pure this compound.
properties
IUPAC Name |
N-(2,3-dihydro-1,4-benzodioxin-6-ylmethyl)-4-hydroxypyrrolidine-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18N2O4/c17-10-6-11(15-8-10)14(18)16-7-9-1-2-12-13(5-9)20-4-3-19-12/h1-2,5,10-11,15,17H,3-4,6-8H2,(H,16,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HQEYAMQZEMVPIW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=C(O1)C=CC(=C2)CNC(=O)C3CC(CN3)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
278.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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